Cas no 431979-61-2 (N-{4-(2,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{4-(2,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 431979-61-2
• Molecular Formula: C₂₂H₂₂N₂O₆S₂
• Molecular Weight: 474.549883365631
• CID: 6602168
• PubChem ID: 1163383

N-{4-(2,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Properties

Names and Identifiers

• N-{4-(2,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(4-(N-(2,4-dimethylphenyl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 1,4-Benzodioxin-6-sulfonamide, N-[4-[[(2,4-dimethylphenyl)amino]sulfonyl]phenyl]-2,3-dihydro-
• N-{4-[(2,4-dimethylphenyl)sulfamoyl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[4-[(2,4-dimethylphenyl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CBKinase1_001810
• SR-01000497947-1
• BRD-K62918466-001-01-8
• 431979-61-2
• SR-01000497947
• AB00118846-01
• Cambridge id 6774897
• Oprea1_387877
• AKOS000384186
• F0920-2426
• CBKinase1_014210
• Oprea1_377639

• InChIKey： KNBPYFZWFBDOKW-UHFFFAOYSA-N
• Inchi： 1S/C22H22N2O6S2/c1-15-3-9-20(16(2)13-15)24-31(25,26)18-6-4-17(5-7-18)23-32(27,28)19-8-10-21-22(14-19)30-12-11-29-21/h3-10,13-14,23-24H,11-12H2,1-2H3
• SMILES： O1C2=CC=C(S(NC3=CC=C(S(NC4=CC=C(C)C=C4C)(=O)=O)C=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 474.09192877g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 474.09192877g/mol
• Heavy Atom Count: 32
• Complexity: 830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Boiling Point: 646.1±65.0 °C(Predicted)
• pka: 6.57±0.20(Predicted)
• Density: 1.441±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides